Cas no 1257664-95-1 (4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran)

• Product Name: 4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran
• CAS No: 1257664-95-1
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• MDL: MFCD18087719
• CID: 1086079
• PubChem ID: 53217064
• Update Time: 2025-05-19

4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-((3-(Trifluoromethyl)phenoxy)methyl)tetrahydro-2H-pyran
• 1257664-95-1
• DB-348627
• 4-(3-Trifluoromethylphenoxy)methyl tetrahydro-2H-pyran
• BS-19963
• 2H-Pyran, tetrahydro-4-[[3-(trifluoromethyl)phenoxy]methyl]-
• 4-[[3-(trifluoromethyl)phenoxy]methyl]oxane
• MFCD18087719
• DTXSID30682171
• 4-(3-TRIFLUOROMETHYLPHENOXY)METHYLTETRAHYDRO-2H-PYRAN
• 4-{[3-(Trifluoromethyl)phenoxy]methyl}oxane
• AKOS015852729
• 4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran

• MDL： MFCD18087719
• Inchi： 1S/C13H15F3O2/c14-13(15,16)11-2-1-3-12(8-11)18-9-10-4-6-17-7-5-10/h1-3,8,10H,4-7,9H2
• InChI Key： JXLRDUQXXKNUBR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OCC1CCOCC1)(F)F

Computed Properties

• Exact Mass: 260.10241420g/mol
• Monoisotopic Mass: 260.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran

4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran: A Comprehensive Overview

4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran, identified by the CAS number 1257664-95-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrahydrofuran (THF) ring system with a trifluoromethyl-substituted phenoxy group. The integration of these functional groups imparts the molecule with distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of 4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran consists of a six-membered tetrahydropyran ring, which is partially saturated and contains an oxygen atom in the ring. This ring is connected to a phenoxy group at the para position, with a trifluoromethyl substituent attached to the phenyl ring. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the tetrahydropyran moiety contributes to the molecule's flexibility and solubility properties.

Recent studies have highlighted the potential of 4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran in drug delivery systems due to its ability to act as a bioisostere in medicinal chemistry. The tetrahydropyran ring is known for its ability to mimic cyclic ether structures found in natural products, making it an attractive scaffold for drug design. Furthermore, the trifluoromethyl group enhances lipophilicity, which can improve drug absorption and bioavailability.

In terms of synthesis, 4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of a phenoxy compound with an appropriately substituted tetrahydropyran derivative under catalytic conditions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions and formulations.

Recent research has explored the use of 4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran in polymer chemistry as a building block for advanced materials. Its ability to form stable covalent bonds with other monomers has led to its incorporation into polymeric networks with tailored mechanical and thermal properties.

In conclusion, 4-(3-Trifluoromethylphenoxy)methyltetrahydro-2H-pyran, CAS No. 1257664-95-1, is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations within these fields.